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Compound of Interest

Compound Name: Xylitol 5-phosphate

Cat. No.: B1231398

Disclaimer: A specific Safety Data Sheet (SDS) for Xylitol 5-phosphate was not located. The
following guidance is based on the safety information for the parent compound, Xylitol, and
general laboratory protocols for handling non-hazardous chemical powders. It is imperative to
handle all laboratory chemicals with care and to review any available safety information from
the supplier.

Immediate Safety and Personal Protective
Equipment (PPE)

While Xylitol is generally considered non-hazardous, prudent laboratory practices dictate the
use of standard Personal Protective Equipment (PPE) to minimize exposure and prevent
contamination.[1][2]

Recommended PPE:

Eye Protection: Wear safety glasses with side shields or goggles.[3]

» Hand Protection: Use disposable nitrile gloves.[1] Change gloves immediately if they
become contaminated.[1]

» Body Protection: A standard laboratory coat should be worn to protect clothing.[1]

¢ Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[2] However, if handling large quantities or if dust is
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generated, a dust mask or respirator may be appropriate to avoid inhalation.[3]

Quantitative Data Summary

Parameter Valuel/lnformation Source

i Assumed to be a powder or
Physical State id [2]
soli

Likely a white crystalline
Appearance (2]
powder

Odor Likely odorless [2]

o Xylitol is not classified as a
Hazard Classification [4]
hazardous substance

Oral LD50 (Rat) for Xylitol 16,500 mg/kg [5]

Operational Plan for Handling Xylitol 5-Phosphate

This step-by-step guide ensures the safe handling of Xylitol 5-phosphate in a laboratory
setting.

e Preparation:
o Ensure the work area is clean and uncluttered.
o Verify that a functioning eyewash station and safety shower are accessible.
o Don the appropriate PPE as outlined above.

e Handling:

[¢]

Handle in a well-ventilated area to minimize dust inhalation.[3]

[¢]

Avoid direct contact with skin and eyes.[2]

o

When weighing or transferring the powder, do so carefully to avoid creating airborne dust.

o

Keep the container tightly closed when not in use.[3]
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e In Case of Exposure:
o Skin Contact: Wash the affected area thoroughly with soap and water.[3]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally.[3] Seek medical attention if
irritation persists.[3]

o Inhalation: Move to fresh air. If breathing is difficult, seek medical attention.[1]

o Ingestion: Rinse mouth with water. Do not induce vomiting. Seek medical advice if a large
quantity is ingested or if you feel unwell.[1]

Disposal Plan

As a non-hazardous substance, the disposal of Xylitol 5-phosphate and its containers is
generally straightforward, but institutional guidelines should always be followed.[6]

e Unused Product:
o Dispose of as non-hazardous solid waste.[7]

o Do not dispose of down the drain unless permitted by your institution's environmental
health and safety (EHS) office.[1]

o For larger quantities, consult with your institution's EHS for specific disposal instructions.

o Empty Containers:

[¢]

Rinse empty containers thoroughly with a suitable solvent (e.g., water).

o

The rinsate can typically be disposed of down the drain.

o

Deface the label of the empty container to prevent misuse.[7]

[¢]

Dispose of the clean, empty container in the regular trash or recycling, in accordance with
institutional policies.[7]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqNWIxbWJvb2JvbDVhMTRxc3lieDhmeGowaGNsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLNTczXzg3LTk5LTBfWHlsaXRvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUs1NzNfODctOTktMF9YeWxpdG9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0be4b28bef1e1ea1e2ae8e4a685322cd5e4a7626/MetaSci_MSIK573_87-99-0_Xylitol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqNWIxbWJvb2JvbDVhMTRxc3lieDhmeGowaGNsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLNTczXzg3LTk5LTBfWHlsaXRvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUs1NzNfODctOTktMF9YeWxpdG9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0be4b28bef1e1ea1e2ae8e4a685322cd5e4a7626/MetaSci_MSIK573_87-99-0_Xylitol.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJqNWIxbWJvb2JvbDVhMTRxc3lieDhmeGowaGNsIiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lLNTczXzg3LTk5LTBfWHlsaXRvbC5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUs1NzNfODctOTktMF9YeWxpdG9sLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--0be4b28bef1e1ea1e2ae8e4a685322cd5e4a7626/MetaSci_MSIK573_87-99-0_Xylitol.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_CAA_0225.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_CAA_0225.pdf
https://www.benchchem.com/product/b1231398?utm_src=pdf-body
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-3-minimizing-hazardous-waste-generation/38-disposal
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_CAA_0225.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1231398?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Contaminated Materials:

o Gloves, paper towels, and other materials with minor contamination can usually be
disposed of in the regular laboratory trash.

o For significant spills, collect the material in a sealed container and consult with your EHS
office for disposal guidance.

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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